Cas no 2228774-66-9 (methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate
• CAS No: 2228774-66-9
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 6056623
• PubChem ID: 165612726
• Update Time: 2025-06-14

methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate
• 2228774-66-9
• EN300-1735879

• Inchi： 1S/C10H12O6/c1-16-9(15)4-8(14)10-6(12)2-5(11)3-7(10)13/h2-3,8,11-14H,4H2,1H3
• InChI Key： ZNUILAPCBYWKNN-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 228.06338810g/mol
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate

Research Briefing on Methyl 3-Hydroxy-3-(2,4,6-Trihydroxyphenyl)Propanoate (CAS: 2228774-66-9): Recent Advances and Applications

Methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate (CAS: 2228774-66-9) is a bioactive phenolic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological effects, and potential clinical applications.

The compound's structure features a trihydroxyphenyl moiety linked to a hydroxypropanoate ester, which contributes to its antioxidant and anti-inflammatory properties. Research has demonstrated that methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate exhibits strong free radical scavenging activity, making it a potential therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its anti-inflammatory effects have been investigated in models of chronic inflammation, with promising results suggesting its utility in treating conditions like arthritis and inflammatory bowel disease.

Recent synthetic approaches to methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry techniques, such as enzymatic catalysis and solvent-free reactions, have been employed to enhance the sustainability of its production. These advancements are critical for scaling up synthesis to meet potential industrial and pharmaceutical demands.

In pharmacological studies, the compound has shown selective inhibition of key enzymes involved in disease pathways, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are targets for anti-inflammatory drugs. Furthermore, preliminary in vitro and in vivo studies indicate that methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate may possess anticancer properties by inducing apoptosis in certain cancer cell lines. These findings underscore its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to address these hurdles through structural modifications and formulation strategies, such as nanoparticle encapsulation, to enhance its pharmacokinetic profile.

In conclusion, methyl 3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoate represents a versatile and potent bioactive compound with broad therapeutic potential. Continued research into its mechanisms of action, synthetic optimization, and clinical applicability will be essential for its development into a viable pharmaceutical agent. This briefing highlights the need for interdisciplinary collaboration to advance the compound from bench to bedside.